4-[5-(furan-3-yl)pyrimidin-2-yl]morpholine

• CAS: 2640948-13-4
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• SMILES: C1COCCN1C2=NC=C(C=N2)C3=COC=C3
• InChI: InChI=1S/C12H13N3O2/c1-4-17-9-10(1)11-7-13-12(14-8-11)15-2-5-16-6-3-15/h1,4,7-9H,2-3,5-6H2
• InChIKey: IEPWJERAOXPBOI-UHFFFAOYSA-N

Sourcing the precise 5-(furan-3-yl) regioisomer for kinase SAR studies is often hindered by the dominance of 2-furanyl and 2-thienyl analogues in commercial catalogs. This compound directly addresses that gap. - Exclusive 5-(furan-3-yl) substitution pattern enables head-to-head selectivity profiling against the 2-(furan-3-yl) isomer (CAS 1351933-94-2) and thiophene congeners. - Pre-installed morpholine hinge-binding motif eliminates low-yielding late-stage heterocycle introduction, streamlining fragment elaboration via cross-coupling or amination. - Moderate MW (231.25) and defined 3D structure suit high-throughput docking campaigns targeting class I PI3K isoforms and mTOR.

4-[5-(Furan-3-yl)pyrimidin-2-yl]morpholine Structural & Physicochemical Baseline

4-[5-(Furan-3-yl)pyrimidin-2-yl]morpholine (CAS 2640948-13-4) is a disubstituted pyrimidine in which a morpholine ring is attached at the 2‑position and a furan ring is attached at the 5‑position. It belongs to the morpholino‑pyrimidine class, a scaffold that frequently appears in kinase inhibitor programmes, particularly those targeting PI3K and mTOR [1]. The compound has a molecular weight of 231.25 g·mol⁻¹, a molecular formula of C₁₂H₁₃N₃O₂, and the SMILES string c1cc(-c2cnc(N3CCOCC3)nc2)co1 . No experimentally determined solubility, logP, or stability data have been published for this specific compound in peer‑reviewed or patent literature as of the search date.

Core scaffold Morpholino-pyrimidine core for PI3K/mTOR kinase inhibitor programmes

Regioisomer 5-(furan-3-yl) substitution enables distinct SAR and selectivity profiling

Procurement Specify exact CAS to ensure regio‑chemical fidelity in screening cascades

• [1] Pike, K. G., Morris, J. J. (2009) US Patent Application US20090018134 A1. Morpholino pyrimidine compounds, processes for their preparation, pharmaceutical compositions containing them and their use in therapy, for example in the treatment of proliferative disease such as cancer and particularly in disease mediated by an mTOR kinase and/or one or more PI3K enzyme. Assignee: AstraZeneca AB. View Source

4-[5-(Furan-3-yl)pyrimidin-2-yl]morpholine: Interchange Limitations

Within the morpholino‑pyrimidine class, even minor variations in the position and nature of the appended heterocycle can lead to profound differences in kinase selectivity, cellular potency, and ADME profile [1]. The 5‑(furan‑3‑yl) substitution pattern of the target compound is distinct from the more common 5‑(furan‑2‑yl) or 5‑(thiophen‑3‑yl) analogues, and this difference is expected to alter the compound’s hydrogen‑bonding capacity, electron density distribution, and steric interactions with biological targets . Therefore, substituting 4-[5-(furan-3-yl)pyrimidin-2-yl]morpholine with a congener that lacks the same regio‑isomeric arrangement cannot be justified without direct comparative biological or physicochemical data—data that are currently lacking for this specific compound.

Regioisomer shift 5-(furan-3-yl) isomer may exhibit different kinase selectivity profile compared to 2-substituted or other regioisomers

Heterocycle swap Furan-to-thiophene substitution can alter lipophilicity and hERG profile; direct swap may confound SAR interpretation

• [1] Pike, K. G., Morris, J. J. (2009) US Patent Application US20090018134 A1. Morpholino pyrimidine compounds, processes for their preparation, pharmaceutical compositions containing them and their use in therapy, for example in the treatment of proliferative disease such as cancer and particularly in disease mediated by an mTOR kinase and/or one or more PI3K enzyme. Assignee: AstraZeneca AB. View Source

4-[5-(Furan-3-yl)pyrimidin-2-yl]morpholine Differentiation Evidence

Regioisomerism and Kinase Selectivity

The compound 4-[5-(furan-3-yl)pyrimidin-2-yl]morpholine possesses a furan ring at the pyrimidine 5‑position, whereas a closely related regio‑isomer, 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine (CAS 1351933-94-2), places the furan at the 2‑position. In morpholino‑pyrimidine inhibitor programmes, regio‑isomeric changes of this type have been shown to alter PI3Kα IC₅₀ values by orders of magnitude [1]. No direct head‑to‑head comparison between these two isomers has been reported. The evidence is therefore class‑level inference.

Regioisomer Selectivity

Class-level inference

Furan at 5‑position vs 2‑position: no direct comparative data; SAR trends indicate order‑of‑magnitude IC₅₀ shifts in PI3Kα series

Regioisomer identity may impact kinase screening outcomes

Direct comparison unavailable; class-level SAR inference

Evidence Dimension	Positional isomerism (furan attachment point)
Target Compound Data	Furan at pyrimidine 5‑position (CAS 2640948-13-4)
Comparator Or Baseline	Furan at pyrimidine 2‑position (CAS 1351933-94-2)
Quantified Difference	No direct comparative data available; inferred significance based on SAR trends in PI3K/mTOR series
Conditions	SAR analysis of morpholino-pyrimidine PI3K/mTOR inhibitors (US20090018134)

Why This Matters

Procurement of the incorrect regio‑isomer can confound structure‑activity relationship studies and lead to false negative or false positive hits in kinase screening cascades.

• [1] Pike, K. G., Morris, J. J. (2009) US Patent Application US20090018134 A1. Morpholino pyrimidine compounds, processes for their preparation, pharmaceutical compositions containing them and their use in therapy, for example in the treatment of proliferative disease such as cancer and particularly in disease mediated by an mTOR kinase and/or one or more PI3K enzyme. Assignee: AstraZeneca AB. View Source

Furan vs. Thiophene Substitution Effects

The furan ring in 4-[5-(furan-3-yl)pyrimidin-2-yl]morpholine is a more electron‑rich and less lipophilic heterocycle than the corresponding thiophene (which has been widely used in PI3K inhibitor programmes). The calculated logP of the furan derivative is approximately 1.0 (based on the isomer 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine [1]), whereas a matched thiophene analogue is expected to be ~0.5–1.0 log units more lipophilic. This lower lipophilicity can translate into improved aqueous solubility and reduced hERG binding potential, a common advantage of furan over thiophene in medicinal chemistry [2]. However, no direct comparative solubility or hERG data for the target compound exist.

Heterocycle Lipophilicity

Class-level inference

Calculated logP ~1.0 (furan) vs >1.5 (thiophene); ~0.5–1.0 log unit lower lipophilicity for furan series

Lower lipophilicity may reduce promiscuous binding and CYP inhibition

No direct solubility or hERG data for target compound

Evidence Dimension	Lipophilicity (calculated logP)
Target Compound Data	Calculated logP ~1.0 (based on close isomer)
Comparator Or Baseline	Thiophene analogue (predicted logP >1.5)
Quantified Difference	~0.5–1.0 log unit lower lipophilicity for furan vs. thiophene series (class‑level trend)
Conditions	In silico prediction (isomer 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine)

Why This Matters

Lower lipophilicity is a key driver for avoiding promiscuous binding, CYP450 inhibition, and rapid metabolic clearance, making the furan‑containing compound a more attractive starting point for lead optimisation when a balanced profile is required.

• [1] Molaid. (2024) 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine (CAS 1351933-94-2). Calculated properties: logP 1.0. [Online] Available at: https://www.molaid.com/MS_1192749 (Accessed 28 April 2026). View Source
• [2] St. Jean, D. J., Fotsch, C. (2012) Mitigating hERG liability in drug discovery. In: Hit and Lead Profiling: Identification and Optimization of Drug‑like Molecules (eds. A. J. Alanine, L. M. L. La Fontaine), Wiley‑VCH, pp. 129–152. View Source

Synthetic Accessibility and Purity

A closely related isomer, 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine, has been synthesised by a Suzuki‑Miyaura cross‑coupling between 2‑chloro‑4‑morpholinopyrimidine and furan‑3‑boronic acid pinacol ester, affording a 95% yield under optimised conditions [1]. The same methodology should be applicable to the target 5‑substituted isomer, offering a route to high‑purity material. In contrast, many commercial samples of morpholino‑pyrimidine building blocks are sourced via non‑selective routes that yield mixtures of regio‑isomers, complicating biological assay interpretation. Explicit demand for the specified CAS number, rather than a generic description, ensures regio‑chemical fidelity.

Synthetic Route

Supporting evidence

Analogous 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine obtained in 95% yield via Suzuki coupling; regio‑specific synthesis inferred for target

High regio‑isomeric purity achievable by specifying exact CAS

Synthesis not reported for target; inferred from close isomer

Evidence Dimension	Synthetic yield and purity of analogous compound
Target Compound Data	No explicit synthesis reported; inferred from analogous isomer
Comparator Or Baseline	4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine: 95% yield via Suzuki coupling
Quantified Difference	Analogous isomer obtained in 95% yield; regio‑specific synthesis implies similar achievable purity for target
Conditions	Suzuki‑Miyaura cross‑coupling, 1,4‑dioxane/H₂O, 80 °C, 0.5 h

Why This Matters

When selecting a building block for fragment‑based screening or parallel synthesis, synthetic accessibility and regio‑isomeric purity are critical. Specifying the exact CAS number avoids contamination with inactive regio‑isomers that can waste screening resources.

• [1] Molaid. (2024) 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine (CAS 1351933-94-2). Synthesis via Suzuki coupling: 95% yield. [Online] Available at: https://www.molaid.com/MS_1192749 (Accessed 28 April 2026). View Source

4-[5-(Furan-3-yl)pyrimidin-2-yl]morpholine Application Scenarios

Fragment-Based Screening for PI3K/mTOR

The compound fits the pharmacophore requirements of the ATP‑binding site of PI3K and mTOR kinases. Its morpholino‑pyrimidine core is a privileged hinge‑binding motif, and the furan ring at the 5‑position provides a vector for subsequent elaboration. Incorporating this specific regio‑isomer into a fragment library allows exploration of a chemical space that is underrepresented relative to the 2‑furanyl and 2‑thienyl analogues [1].

Regioisomeric Profiling of Morpholino-Pyrimidine SAR

Because kinase selectivity can depend critically on the precise orientation of the pendant heterocycle, procurement of the exact 5‑(furan‑3‑yl) isomer enables head‑to‑head comparison with the 2‑(furan‑3‑yl) isomer (CAS 1351933-94-2) and with the corresponding thiophene analogues. Such profiling is essential for establishing robust SAR tables in lead optimisation programmes [1].

Synthetic Intermediate for Furanopyrimidine Leads

The compound can serve as a late‑stage intermediate for the introduction of additional diversity through metal‑catalysed cross‑coupling, amination, or nucleophilic aromatic substitution. The presence of the morpholine group already installed allows chemists to avoid a challenging late‑stage heterocycle introduction step that often proceeds in low yield [2].

Computational Docking for PI3K/mTOR Isoforms

The well‑defined three‑dimensional structure of the compound, coupled with its moderate molecular weight, makes it suitable for high‑throughput docking campaigns aimed at identifying novel allosteric binders or optimising selectivity profiles against class I PI3K isoforms [1].

Application

Selection Property

Validation Focus

PI3K/mTOR fragment-based screening

Regio‑chemical identity (5‑furan‑3‑yl)

Hinge‑binding motif confirmation; kinome selectivity panel

Morpholino‑pyrimidine SAR profiling

Exact regioisomer vs 2‑substituted analogue

Head‑to‑head kinase selectivity comparison

Late‑stage synthetic intermediate

Pre‑installed morpholine and furan groups

Cross‑coupling and functionalisation yield

In silico docking studies

Well‑defined 3D structure, moderate MW

Docking pose reproducibility; isoform selectivity scoring

• [1] Pike, K. G., Morris, J. J. (2009) US Patent Application US20090018134 A1. Morpholino pyrimidine compounds, processes for their preparation, pharmaceutical compositions containing them and their use in therapy, for example in the treatment of proliferative disease such as cancer and particularly in disease mediated by an mTOR kinase and/or one or more PI3K enzyme. Assignee: AstraZeneca AB. View Source
• [2] Molaid. (2024) 4-(2-(furan-3-yl)pyrimidin-4-yl)morpholine (CAS 1351933-94-2). Synthesis via Suzuki coupling: 95% yield. [Online] Available at: https://www.molaid.com/MS_1192749 (Accessed 28 April 2026). View Source